Cas no 1822349-50-7 (3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid)

• Product Name: 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid
• CAS No: 1822349-50-7
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5901787
• PubChem ID: 14544177
• Update Time: 2025-06-13

3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid
• EN300-1997837
• 1822349-50-7
• 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid

• Inchi： 1S/C8H15NO4/c1-8(2)12-4-6(13-8)5(9)3-7(10)11/h5-6H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： ZKQGLBZKRQXAJS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(CC(=O)O)N

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid

Comprehensive Overview of 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid (CAS No. 1822349-50-7)

3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid (CAS No. 1822349-50-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and material science. This compound, characterized by its unique dioxolane and amino acid functional groups, serves as a versatile building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and the development of novel biomaterials.

The structural features of 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid make it a valuable intermediate in the synthesis of peptide mimetics and chiral auxiliaries. Its dioxolane ring provides stability and stereochemical control, which are critical for designing enantioselective reactions. This compound is also explored for its role in green chemistry initiatives, as it can be derived from renewable resources, aligning with the global push toward sustainable chemical processes.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid has surged, driven by advancements in pharmaceutical research and biotechnology. The compound's ability to act as a protease inhibitor precursor or a ligand for catalysis has made it a subject of numerous studies. Additionally, its compatibility with click chemistry and bioorthogonal reactions further expands its utility in modern synthetic strategies.

From an analytical perspective, 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and confirm its structural integrity, which are essential for its application in sensitive research areas. The growing interest in structure-activity relationships (SAR) and molecular docking studies has also highlighted the importance of this compound in rational drug design.

As the scientific community continues to explore the potential of 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid, its role in personalized medicine and targeted therapy is becoming increasingly evident. The compound's modularity and functional group diversity make it a promising candidate for addressing unmet medical needs, particularly in the areas of neurodegenerative diseases and metabolic disorders. Its integration into combinatorial chemistry libraries further underscores its relevance in high-throughput screening campaigns.

In conclusion, 3-Amino-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid (CAS No. 1822349-50-7) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with its alignment with contemporary research trends, position it as a compound of enduring significance. Whether in academic laboratories or industrial settings, this molecule continues to inspire innovation and drive progress in the chemical sciences.